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Compound of Interest

Compound Name: 6-Acrylamidohexanoic Acid

Cat. No.: B1347187

Technical Guide: 6-Acrylamidohexanoic Acid

This document provides core technical data on 6-Acrylamidohexanoic Acid, a bifunctional
molecule incorporating a vinyl group and a carboxylic acid, making it a valuable monomer for
the synthesis of functional polymers and hydrogels used in biomedical and pharmaceutical
research.

Core Molecular Data

The fundamental molecular properties of 6-Acrylamidohexanoic Acid are summarized below.
This data is essential for stoichiometric calculations in synthesis, analytical characterization,
and formulation development.

Parameter Value Reference
Molecular Formula C9H15NO3 [11[2]
Molecular Weight 185.22 g/mol [11121[3]

Molecular Structure and Connectivity

6-Acrylamidohexanoic Acid is comprised of two key functional moieties: an acrylamide group
and a hexanoic acid group. The acrylamide provides a polymerizable vinyl group, while the
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hexanoic acid offers a terminal carboxylic acid for further conjugation or to impart pH-
responsive properties. The connectivity of these components is illustrated in the diagram below.
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Caption: Logical diagram of 6-Acrylamidohexanoic Acid's functional components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 6-Acrylamidohexanoic Acid | C9H15NO3 | CID 324200 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. scbt.com [scbt.com]

3. 20766-85-2|6-Acrylamidohexanoic acid|BLD Pharm [bldpharm.com]

To cite this document: BenchChem. [6-Acrylamidohexanoic Acid molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b1347187?utm_src=pdf-body-img
https://www.benchchem.com/product/b1347187?utm_src=pdf-body
https://www.benchchem.com/product/b1347187?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/6-Acrylamidohexanoic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/6-Acrylamidohexanoic-Acid
https://www.scbt.com/p/6-acrylamidohexanoic-acid-20766-85-2
https://www.bldpharm.com/products/20766-85-2.html
https://www.benchchem.com/product/b1347187#6-acrylamidohexanoic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b1347187#6-acrylamidohexanoic-acid-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1347187#6-acrylamidohexanoic-acid-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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